Cas no 1261959-98-1 (2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid)

• Product Name: 2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid
• CAS No: 1261959-98-1
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD18320183
• CID: 1219298
• PubChem ID: 53226095
• Update Time: 2025-04-20

2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid
• MFCD18320183
• 1261959-98-1
• 3'-Cyano-2'-fluoro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%
• DTXSID30689827

• MDL： MFCD18320183
• Inchi： 1S/C15H10FNO2/c1-9-5-6-11(13(7-9)15(18)19)12-4-2-3-10(8-17)14(12)16/h2-7H,1H3,(H,18,19)
• InChI Key： ZUXYWLVWNWRLOL-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 255.06955672g/mol
• Monoisotopic Mass: 255.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles